Cas no 2426-08-6 (Butyl glycidyl ether)

• Product name: Butyl glycidyl ether
• CAS No: 2426-08-6
• MF: C₇H₁₄O₂
• MW: 130.19
• MDL: MFCD00005145
• CID: 42935
• PubChem ID: 17049

Butyl glycidyl ether Chemical and Physical Properties

Names and Identifiers

• Butyl glycidyl ether
• 1,2-EPOXY-3-BUTOXYPROPANE
• 1-BUTOXY-2,3-EPOXYPROPANE
• 1-N-BUTOXY-2,3-EPOXYPROPANE
• 2,3-EPOXYPROPYL BUTYL ETHER
• 2-BUTOXYMETHYL-OXIRANE
• ARALDITE RD-1
• BGE
• (BUTOXYMETHYL)OXIRANE
• BUTYL 2,3-EPOXYPROPYL ETHER
• BUTYL GLYCIDIYL ETHER
• GLYCIDOL BUTYL ETHER
• GLYCIDYL BUTYL ETHER
• GLYCIDYL N-BUTYL ETHER
• N-BUTYL GLYCIDYL ETHER
• NORMAL-BUTYLGLYCIDYL ETHER
• (butoxymethyl)-oxiran
• 1-butoxy-2,3-epoxy-propan
• 2,3-Epoxypropylbutylbutylether
• 3-Butoxy-1,2-epoxypropane
• 2,3-epoxypropyl n-butyl ether
• 3-n-butoxy-1,2-epoxypropane
• ageflexbge
• Epirez 501
• erl0810
• Heloxy 61
• NBGE
• sipomerbge
• Araldite® RD-1

• MDL： MFCD00005145
• Inchi： 1S/C7H14O2/c1-2-3-4-8-5-7-6-9-7/h7H,2-6H2,1H3
• InChI Key： YSUQLAYJZDEMOT-UHFFFAOYSA-N
• SMILES： CCCCOCC1CO1
• BRN： 103668

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.8
• Surface Charge: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.91 g/mL at 25 °C(lit.)
• Boiling Point: 164-166 °C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.418(lit.)
• Solubility: 20g/l
• Water Partition Coefficient: 2 g/100 mL
• Stability/Shelf Life: Stable. May form explosive peroxides on contact with air. Store under inert gas.
• PSA: 21.76000
• LogP: 1.20190
• Sensitiveness: Moisture Sensitive
• Solubility: It can be dissolved in organic solvents such as ethanol, acetone and benzene.

Butyl glycidyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H302+H332-H313-H315-H317-H319-H335-H341-H351-H372-H412
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P272-P273-P280-P301+P312+P330-P302+P352+P333+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3271 3/PG 3
• WGK Germany：2
• Hazard Category Code： 45-10-23/24/25-36/37/38-43-52/53-68
• Safety Instruction： S24/25-S36/37-S61
• FLUKA BRAND F CODES：9-21
• RTECS：TX4200000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/22; R37; R40; R43; R52/53; R68
• HazardClass：3
• Packing Group：III
• Hazard Level：3
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidant

Butyl glycidyl ether Customs Data

• HS CODE：29109000
• Customs Data：

  China Customs Code:

  2910900090

  Overview:

  2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Butyl glycidyl ether

Butyl Glycidyl Ether: A Comprehensive Overview

Butyl Glycidyl Ether (CAS No. 2426-08-6) is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound, also referred to as glycidyl butyl ether, is an epoxide derivative with a unique structure that enables its use in a wide range of chemical processes. The glycidyl group in its structure contributes to its reactivity, making it a valuable intermediate in the synthesis of polymers, resins, and other advanced materials.

Recent studies have highlighted the potential of Butyl Glycidyl Ether in the development of high-performance adhesives and coatings. Researchers have explored its ability to form cross-linked networks when polymerized, leading to improved mechanical properties such as tensile strength and thermal stability. These findings underscore its importance in the manufacturing of advanced composites, particularly in aerospace and automotive industries where durability and lightweight materials are critical.

The synthesis of Butyl Glycidyl Ether typically involves the reaction of epichlorohydrin with butanol under alkaline conditions. This process is well-documented and has been optimized for industrial-scale production. The resulting compound is characterized by its low viscosity and excellent compatibility with various substrates, making it ideal for applications where adhesion and flexibility are required.

One of the most notable advancements in the application of Butyl Glycidyl Ether is its use in epoxy resin formulations. Epoxy resins derived from this compound exhibit superior curing properties, enabling faster production cycles and reduced energy consumption. Recent research has also focused on modifying the structure of glycidyl ethers to enhance their resistance to environmental factors such as UV radiation and moisture, further expanding their applicability.

In addition to its industrial applications, Butyl Glycidyl Ether has been studied for its potential in biomedical fields. Researchers have investigated its use as a precursor for biodegradable polymers, which could be employed in drug delivery systems or tissue engineering scaffolds. These emerging applications highlight the compound's versatility and its role in advancing sustainable materials science.

The physical and chemical properties of Butyl Glycidyl Ether make it a suitable candidate for various chemical reactions. Its boiling point, density, and viscosity are well-characterized, providing essential data for process optimization in manufacturing. Furthermore, recent studies have examined its thermal stability under different conditions, revealing insights into its long-term storage capabilities and suitability for high-temperature applications.

From an environmental perspective, the ecological impact of Butyl Glycidyl Ether has been a topic of interest. Researchers have assessed its biodegradability and toxicity levels, ensuring that its use aligns with global safety standards. These evaluations contribute to the development of eco-friendly manufacturing practices and reinforce the compound's role in sustainable chemistry.

In conclusion, Butyl Glycidyl Ether (CAS No. 2426-08-6) stands as a pivotal compound in modern material science and industrial chemistry. Its diverse applications, coupled with ongoing research into novel uses, position it as a key player in advancing technological innovations across multiple sectors.